Cas no 653584-42-0 (Phosphonic acid,[[2-[6-[(phenylmethyl)amino]-9H-purin-9-yl]ethoxy]methyl]-)

• Product Name: Phosphonic acid,[[2-[6-[(phenylmethyl)amino]-9H-purin-9-yl]ethoxy]methyl]-
• CAS No: 653584-42-0
• MF: C₁₅H₁₈N₅O₄P
• MW: 363.30828332901
• CID: 400182
• Update Time: 2024-01-29

Phosphonic acid,[[2-[6-[(phenylmethyl)amino]-9H-purin-9-yl]ethoxy]methyl]- Chemical and Physical Properties

Names and Identifiers

• Phosphonic acid,[[2-[6-[(phenylmethyl)amino]-9H-purin-9-yl]ethoxy]methyl]-
• Phosphonic acid, [[2-[6-[(phenylmethyl)amino]-9H-purin-9-yl]ethoxy]methyl]- (9CI)

• Inchi： 1S/C15H18N5O4P/c21-25(22,23)11-24-7-6-20-10-19-13-14(17-9-18-15(13)20)16-8-12-4-2-1-3-5-12/h1-5,9-10H,6-8,11H2,(H,16,17,18)(H2,21,22,23)
• InChI Key： FTIRKYPQMMAXBG-UHFFFAOYSA-N
• SMILES： C(P(=O)(O)O)OCCN1C2C(N=C1)=C(NCC1=CC=CC=C1)N=CN=2

Computed Properties

• Exact Mass: 363.10984

Experimental Properties

• Density: 1.53±0.1 g/cm3(Predicted)
• Boiling Point: 660.9±65.0 °C(Predicted)
• PSA: 122.39
• pka: 2.37±0.10(Predicted)